N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-N'-(naphthalene-2-carbonyl)-2-oxopyridine-3-carbohydrazide
• InChI: InChI=1S/C24H18FN3O3/c25-20-11-7-16(8-12-20)15-28-13-3-6-21(24(28)31)23(30)27-26-22(29)19-10-9-17-4-1-2-5-18(17)14-19/h1-14H,15H2,(H,26,29)(H,27,30)
• InChI Key: FQSXXGSSTITKPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)NNC(=O)C3=CC=CN(C3=O)CC4=CC=C(C=C4)F
• Molecular Formula: C24H18FN3O3
• Molecular Weight: 415.4 g/mol

Description

N-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide, also known as NFH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. NFH is a pyridine derivative that belongs to the class of synthetic cannabinoids, which are compounds that mimic the effects of natural cannabinoids found in the cannabis plant. In

Scientific Research Applications

N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide has been extensively studied for its potential applications in various fields, including medicine, pharmacology, and neuroscience. In medicine, N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide has shown promising results as a potential treatment for various conditions, such as chronic pain, inflammation, and neurological disorders. In pharmacology, N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide has been used to study the effects of synthetic cannabinoids on the human body, including their interactions with the endocannabinoid system. In neuroscience, N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide has been used to investigate the role of cannabinoids in the regulation of mood, cognition, and behavior.

Mechanism of Action

N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide exerts its effects by binding to the cannabinoid receptors CB1 and CB2, which are located throughout the body and are involved in the regulation of various physiological processes. By binding to these receptors, N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide can modulate the activity of the endocannabinoid system, which plays a crucial role in the regulation of pain, inflammation, mood, and cognition. N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide has also been shown to interact with other receptors and ion channels, which may contribute to its overall effects.
Biochemical and Physiological Effects:
N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide has been shown to have a wide range of biochemical and physiological effects, including analgesic, anti-inflammatory, anxiolytic, and antipsychotic effects. N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate, which are involved in the regulation of mood, cognition, and behavior. N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide has also been shown to have antioxidant and neuroprotective properties, which may have implications for the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide has several advantages for lab experiments, including its high potency, selectivity, and stability. N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide is also relatively easy to synthesize and purify, making it a viable option for research purposes. However, N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide also has some limitations, including its potential toxicity and the lack of long-term safety data. Researchers should take these limitations into account when designing experiments using N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide.

Future Directions

There are several future directions for research on N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide, including the development of new synthetic routes for its synthesis, the investigation of its potential therapeutic applications, and the elucidation of its mechanism of action. Additionally, future studies should focus on the safety and toxicity of N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide, as well as its long-term effects on the human body. Overall, N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide has the potential to be a valuable tool for scientific research, and further studies are needed to fully understand its properties and applications.
In conclusion, N-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide is a chemical compound with significant potential for scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the properties and applications of N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide.

Synthesis Methods

N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide can be synthesized using a multistep process that involves the reaction of 2-naphthoyl chloride with 4-fluorobenzylamine, followed by the condensation of the resulting intermediate with ethyl acetoacetate and hydrazine hydrate. The final product is obtained by the addition of acetic acid and ethanol to the reaction mixture, which is then filtered and purified. The synthesis of N'-(2-naphthoyl)-1-(4-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbohydrazide has been optimized to improve its yield and purity, making it a viable option for research purposes.